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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

For researchers, scientists, and professionals in drug development, understanding and
controlling the surface properties of materials is paramount. One key parameter for determining
the hydrophobicity of a surface is the contact angle. This guide provides a comparative analysis
of the contact angle of surfaces coated with Aerosil® R 805, a hydrophobically modified fumed
silica, and other alternative materials. The information presented is supported by experimental
data and detailed protocols to ensure reproducibility.

Aerosil® R 805 is a fumed silica that has been surface-treated with an organosilane, rendering
it hydrophobic.[1][2][3][4][5][6][7] This property makes it a valuable component in the
formulation of water-repellent coatings. The effectiveness of such a coating is primarily
assessed by measuring the water contact angle, which is the angle a water droplet forms with
the surface. A higher contact angle indicates greater hydrophobicity. For a surface to be
classified as superhydrophobic, the static water contact angle should be above 150° with a low
contact angle hysteresis (the difference between the advancing and receding angles).[8]

Comparative Analysis of Contact Angles

While direct measurement of the contact angle on compressed tablets of hydrophobic Aerosil®
grades like R 805 can be challenging due to their tendency to crumble, data from coatings
incorporating these materials provide valuable insights.[9] The following table summarizes the
water contact angle data for surfaces coated with Aerosil® R 805 and comparable hydrophobic
fumed silica products.
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Note: Data for Aerosil® R 805 from the patent application is a general claim and not from a
specific experimental study. The data for PDMS with modified fumed silica is presented as a
close comparison.
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The data indicates that coatings formulated with hydrophobically modified fumed silica, such as
those similar to Aerosil® R 805, can achieve superhydrophobic properties with contact angles
exceeding 150° and low contact angle hysteresis.[10] In contrast, coatings using hydrophilic
fumed silica may exhibit a high advancing contact angle but also a high contact angle
hysteresis, meaning that while they can repel an advancing water droplet, they are more prone
to pinning the droplet as it recedes.[10]

Experimental Protocol: Measuring Contact Angle of
Aerosil® R 805 Coated Surfaces

The following is a detailed methodology for preparing a surface coated with Aerosil® R 805 and
measuring its water contact angle using the sessile drop method.

Materials and Equipment:

e Aerosil® R 805 fumed silica

Poly(dimethylsiloxane) (PDMS) or other suitable binder

Appropriate solvent (e.g., toluene, hexane)

Substrate (e.g., glass slides, silicon wafers)

Spin coater or spray coater

Oven for curing

Contact angle goniometer with a high-resolution camera

Microsyringe for dispensing water droplets

Coating Preparation Protocol:

» Dispersion Preparation: Disperse a specific concentration of Aerosil® R 805 (e.g., 1-5% by
weight) in a solution of the binder (e.g., PDMS) and solvent. The mixture should be sonicated
or homogenized to ensure a uniform dispersion of the nanoparticles.
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» Substrate Cleaning: Thoroughly clean the substrate to remove any organic or inorganic
contaminants. This can be achieved by washing with detergent, rinsing with deionized water
and ethanol, and drying with a stream of nitrogen. For some substrates, a plasma cleaning
or piranha solution treatment may be necessary.

» Coating Application: Apply the prepared dispersion onto the cleaned substrate. This can be
done using a spin coater at a set speed and duration to achieve a uniform film thickness, or
by spray coating.

e Curing: Cure the coated substrate in an oven at a temperature and for a duration appropriate
for the chosen binder to ensure cross-linking and adhesion of the coating to the substrate.

Contact Angle Measurement Protocol (Sessile Drop
Method):

The sessile drop method is a widely used technique for determining the contact angle of a
liquid on a solid surface.[14][15][16]

 Instrument Setup: Place the coated substrate on the sample stage of the contact angle
goniometer. Ensure the surface is level.

» Droplet Deposition: Using a microsyringe, carefully dispense a small droplet of deionized
water (typically 2-5 pL) onto the coated surface.

» Static Contact Angle Measurement: Capture a high-resolution image of the droplet at the
solid-liquid-vapor interface. The software of the goniometer will then analyze the drop shape
and calculate the static contact angle.

¢ Dynamic Contact Angle Measurement (Advancing and Receding):

o Advancing Angle: While recording, slowly add more water to the existing droplet, causing
the contact line to advance. The advancing contact angle is the angle measured just as
the contact line begins to move.

o Receding Angle: Subsequently, slowly withdraw water from the droplet, causing the
contact line to recede. The receding contact angle is the angle measured just as the
contact line begins to retract.
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o Data Analysis: Record the static, advancing, and receding contact angles. The contact angle
hysteresis is calculated as the difference between the advancing and receding angles. For
reliable results, measurements should be repeated at multiple locations on the surface and

the average values reported.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for measuring the
contact angle of an Aerosil® R 805 coated surface.
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Experimental workflow for contact angle measurement.

By following this guide, researchers can effectively measure and compare the contact angle of
surfaces coated with Aerosil® R 805, enabling a deeper understanding of its hydrophobic
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properties and its suitability for various applications in drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168409#measuring-the-contact-angle-of-surfaces-
coated-with-aerosil-r-805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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